Hexahydro-1,1-dimethyl-3H-oxazolo[3,4-A]pyrazin-3-one

• CAS RN: 847555-95-7
• Molecular Formula: C8H14N2O2
• Molecular Weight: 170.21 g/mol
• IUPAC Name: 1,1-dimethyl-6,7,8,8a-tetrahydro-5H-[1,3]oxazolo[3,4-a]pyrazin-3-one
• InChI: InChI=1S/C8H14N2O2/c1-8(2)6-5-9-3-4-10(6)7(11)12-8/h6,9H,3-5H2,1-2H3
• InChI Key: VCSKBGUWXIZMGD-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2CNCCN2C(=O)O1)C

Description

Hexahydro-1,1-dimethyl-3H-oxazolo[3,4-A]pyrazin-3-one is a useful research compound. Its molecular formula is C8H14N2O2 and its molecular weight is 170.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(Phenylmethyl)tetrahydro-3-oxo-1,1-dimethyl-3H-oxazolo[3,4-a]pyrazine-7(1H)-carboxylate (0.97 g, 3.2 mmol) was dissolved in ethanol (50 mL). 10% Palladium carbon (0.10 g) was added thereto, and the resulting mixture was stirred under hydrogen atmosphere at room temperature one whole day and night. The reaction solution was filtered through a Celite, and the Celite was washed with ethanol. The filtrate was concentrated under reduced pressure and left to stand at room temperature overnight. The resulting crystals were collected by filtration and washed with diethyl ether to obtain the title compound (0.39 g, yield 73%).